![molecular formula C14H16N2OS B5751433 N-(4,5-dimethyl-1,3-thiazol-2-yl)-2,4-dimethylbenzamide](/img/structure/B5751433.png)
N-(4,5-dimethyl-1,3-thiazol-2-yl)-2,4-dimethylbenzamide
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Overview
Description
N-(4,5-dimethyl-1,3-thiazol-2-yl)-2,4-dimethylbenzamide, also known as DMF-2, is a small molecule compound that has been widely used in scientific research. It is a thiazole derivative that has shown promising results in various biochemical and physiological assays.
Mechanism of Action
The mechanism of action of N-(4,5-dimethyl-1,3-thiazol-2-yl)-2,4-dimethylbenzamide is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been shown to inhibit the activation of NF-κB, a transcription factor that is involved in the regulation of immune and inflammatory responses. It has also been shown to activate the Nrf2 pathway, which is involved in the regulation of cellular antioxidant responses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as catalase and superoxide dismutase. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Advantages and Limitations for Lab Experiments
N-(4,5-dimethyl-1,3-thiazol-2-yl)-2,4-dimethylbenzamide has several advantages for lab experiments. It is a small molecule compound that can be easily synthesized and purified. It has been shown to have low toxicity and is well tolerated in animal models. However, this compound has some limitations for lab experiments. It is relatively unstable and can degrade over time, which can affect its activity. This compound is also hydrophobic, which can limit its solubility in aqueous solutions.
Future Directions
There are several future directions for the research on N-(4,5-dimethyl-1,3-thiazol-2-yl)-2,4-dimethylbenzamide. One potential direction is to investigate the role of this compound in the regulation of autophagy, a cellular process that is involved in the degradation of damaged organelles and proteins. Another direction is to study the effects of this compound on epigenetic modifications, such as DNA methylation and histone modifications. Finally, the development of more stable and water-soluble derivatives of this compound could improve its potential as a therapeutic agent.
Conclusion:
In conclusion, this compound, or this compound, is a small molecule compound that has shown promising results in various scientific research applications. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it a potential therapeutic agent for various diseases. While there are some limitations to its use in lab experiments, this compound has several future directions for research that could improve our understanding of its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of N-(4,5-dimethyl-1,3-thiazol-2-yl)-2,4-dimethylbenzamide involves the reaction of 2,4-dimethylbenzoyl chloride with 4,5-dimethyl-2-mercaptothiazole in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate 2-(2,4-dimethylbenzoyl)-4,5-dimethylthiazole, which is then treated with an acid to yield this compound. The overall yield of the synthesis is around 60%.
Scientific Research Applications
N-(4,5-dimethyl-1,3-thiazol-2-yl)-2,4-dimethylbenzamide has been extensively used in scientific research due to its diverse biological activities. It has been shown to possess anti-inflammatory, anti-cancer, and neuroprotective properties. This compound has been used to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. It has also been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells.
Properties
IUPAC Name |
N-(4,5-dimethyl-1,3-thiazol-2-yl)-2,4-dimethylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2OS/c1-8-5-6-12(9(2)7-8)13(17)16-14-15-10(3)11(4)18-14/h5-7H,1-4H3,(H,15,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLNUTKXAJDYDSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)NC2=NC(=C(S2)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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